Cas no 594810-90-9 (2-bromo-1-(2-bromo-4-fluorophenyl)ethanone)

2-Bromo-1-(2-bromo-4-fluorophenyl)ethanone is a brominated and fluorinated aromatic ketone with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring two bromine substituents and a fluorine atom, enhances reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex molecules. The electron-withdrawing effects of the halogens improve electrophilic character, facilitating selective transformations. This compound is particularly useful in the preparation of biologically active compounds due to its ability to introduce halogenated motifs. High purity and stability under controlled conditions ensure consistent performance in synthetic workflows. Proper handling is required due to its potential lachrymatory and irritant properties.

2-bromo-1-(2-bromo-4-fluorophenyl)ethanone structure

594810-90-9 structure

Product Name:2-bromo-1-(2-bromo-4-fluorophenyl)ethanone

CAS No:594810-90-9

MF:C₈H₅Br₂FO

MW:295.931104421616

CID:1615104

PubChem ID:21864948

Update Time:2025-06-07

2-bromo-1-(2-bromo-4-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-(2-bromo-4-fluorophenyl)ethanone
- 2-Bromo-4-fluorophenacyl bromide
- MolPort-016-581-421
- 2,2'-Dibromo-4-fluoroacetophenone
- PC6831
- KB-86284
- 2-Bromo-1-(2-bromo-4-fluorophenyl)ethan-1-one
- 2-bromo-1-(2-bromo-4-fluoro-phenyl)-ethanone
- AIGCKWMUTQKRNA-UHFFFAOYSA-N
- SCHEMBL615669
- PS-9967
- AKOS017561658
- DB-202841
- MFCD11847026
- 594810-90-9
- DTXSID30619043
- 2-bromo-1-(2-bromo-4-fluoro-phenyl)ethanone
- CS-0326899
- SY300556
- 2-bromo-1-(2-bromo-4-fluorophenyl)ethanone
- MDL： MFCD11847026
- Inchi： 1S/C8H5Br2FO/c9-4-8(12)6-2-1-5(11)3-7(6)10/h1-3H,4H2
- InChI Key： AIGCKWMUTQKRNA-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1C(CBr)=O)F

Computed Properties

Exact Mass: 293.86905
Monoisotopic Mass: 293.86912g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-bromo-1-(2-bromo-4-fluorophenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC6831-1g	2-Bromo-4-fluorophenacyl bromide	594810-90-9		1g	£88.00	2025-02-21
Apollo Scientific	PC6831-5g	2-Bromo-4-fluorophenacyl bromide	594810-90-9		5g	£376.00	2025-02-21
A2B Chem LLC	AG70854-1g	2-Bromo-1-(2-bromo-4-fluorophenyl)ethanone	594810-90-9		1g	$210.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397569-1g	2-Bromo-1-(2-bromo-4-fluorophenyl)ethan-1-one	594810-90-9	97%	1g	￥1620.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397569-5g	2-Bromo-1-(2-bromo-4-fluorophenyl)ethan-1-one	594810-90-9	97%	5g	￥5643.00	2024-05-07
A2B Chem LLC	AG70854-5g	2-Bromo-1-(2-bromo-4-fluorophenyl)ethanone	594810-90-9		5g	$737.00	2024-04-19
Crysdot LLC	CD12057520-5g	2-Bromo-1-(2-bromo-4-fluorophenyl)ethanone	594810-90-9	97%	5g	$1105	2024-07-24